Cas no 898769-89-6 (3'-Chloro-3-(2-methoxyphenyl)propiophenone)

• Product Name: 3'-Chloro-3-(2-methoxyphenyl)propiophenone
• CAS No: 898769-89-6
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• CID: 870624
• PubChem ID: 24725781
• Update Time: 2025-06-11

3'-Chloro-3-(2-methoxyphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(2-methoxyphenyl)propan-1-one
• 3'-CHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE
• DTXSID90644174
• 898769-89-6
• MFCD03843061
• AKOS016021583
• 3'-Chloro-3-(2-methoxyphenyl)propiophenone

• MDL： MFCD03843061
• Inchi： 1S/C16H15ClO2/c1-19-16-8-3-2-5-12(16)9-10-15(18)13-6-4-7-14(17)11-13/h2-8,11H,9-10H2,1H3
• InChI Key： ITAFEKRNGHDAPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 274.07600
• Monoisotopic Mass: 274.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.16410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Chloro-3-(2-methoxyphenyl)propiophenone

Professional Introduction to Compound with CAS No. 898769-89-6 and Product Name: 3'-Chloro-3-(2-methoxyphenyl)propiophenone

3'-Chloro-3-(2-methoxyphenyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898769-89-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of propiophenones, which are widely recognized for their diverse pharmacological properties and potential applications in drug development. The structural features of 3'-Chloro-3-(2-methoxyphenyl)propiophenone, particularly the presence of a chloro substituent and a methoxy group on the aromatic ring, contribute to its unique chemical reactivity and biological activity.

The synthesis of 3'-Chloro-3-(2-methoxyphenyl)propiophenone involves a series of well-established organic reactions, including chlorination and methylation processes. These synthetic pathways are critical in ensuring high yield and purity, which are essential for subsequent pharmaceutical applications. The compound's molecular structure allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 3'-Chloro-3-(2-methoxyphenyl)propiophenone has garnered attention in academic research due to its potential role in the development of novel therapeutic agents. Studies have demonstrated its efficacy in various pharmacological assays, suggesting applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The chloro group on the molecule enhances its interaction with biological targets, while the methoxy group provides metabolic stability, making it an attractive candidate for further investigation.

One of the most compelling aspects of 3'-Chloro-3-(2-methoxyphenyl)propiophenone is its ability to serve as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacokinetic properties. For instance, modifications at the propiophenone core have led to compounds with improved solubility and bioavailability, crucial factors for clinical efficacy. These advancements underscore the importance of 3'-Chloro-3-(2-methoxyphenyl)propiophenone in modern drug discovery.

The compound's potential extends beyond its role as an intermediate; it has also been explored in combination therapies. Recent studies indicate that when paired with other bioactive molecules, 3'-Chloro-3-(2-methoxyphenyl)propiophenone can exhibit synergistic effects, leading to more potent therapeutic outcomes. This finding aligns with current trends in precision medicine, where personalized treatment regimens are designed to maximize efficacy while minimizing side effects.

From a regulatory perspective, 3'-Chloro-3-(2-methoxyphenyl)propiophenone must be handled with care to ensure compliance with safety standards. While it is not classified as a hazardous or controlled substance under current regulations, proper laboratory protocols must be followed to mitigate any potential risks associated with its handling and storage. This includes maintaining appropriate ventilation, using personal protective equipment (PPE), and adhering to waste disposal guidelines.

The future of 3'-Chloro-3-(2-methoxyphenyl)propiophenone in pharmaceutical research looks promising. Ongoing studies aim to elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical breakthroughs. As our understanding of molecular interactions continues to evolve, compounds like 3'-Chloro-3-(2-methoxyphenyl)propiophenone will play a pivotal role in shaping the future of medicine.

In conclusion, 3'-Chloro-3-(2-methoxyphenyl)propiophenone (CAS No. 898769-89-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse applications make it a valuable asset in drug development. As research progresses, we can expect further insights into its potential benefits, solidifying its position as a key compound in modern medicinal biology.